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Compound of Interest

Compound Name: Zolpidem-d7

Cat. No.: B15074601 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for Zolpidem-d7. As specific safety data for the deuterated form is limited, this

guide is primarily based on information available for Zolpidem and Zolpidem Tartrate.

Zolpidem-d7 is a deuterated analog of Zolpidem and is expected to have similar toxicological

and handling properties. This guide is intended for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Zolpidem is classified as a hazardous substance. The primary routes of exposure are ingestion

and inhalation of dust if tablets are crushed.[1][2]

GHS Classification:

Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[3][4]

Specific Target Organ Toxicity — Single

Exposure (Category 3), Central nervous system
H336: May cause drowsiness or dizziness.[3]

Hazardous to the aquatic environment, long-

term hazard (Category 2)

H411: Toxic to aquatic life with long lasting

effects.[3][4]

Signal Word: Warning[5]
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Hazard Pictograms:

alt text

alt text

Toxicological Data
Detailed toxicological studies specifically on Zolpidem-d7 are not readily available. The

following data is for Zolpidem.

Parameter Species Route Value Reference

Occupational

Exposure Limit

(OEL)

Human -

0.02 mg/m³ (8-

hour TWA for

Zolpidem

Tartrate)

[2]

Inhalation

Toxicity
Rat Inhalation

No signs of

toxicity at 1

mg/m³ for six

weeks

[1]

Reproductive

Toxicity
Rat Oral

Irregular estrus

cycles and

prolonged

precoital

intervals at 100

mg/base/kg

[1]

Developmental

Toxicity
Animal -

No embryotoxic

or teratogenic

effects observed

[1]

Experimental Protocols
Detailed experimental protocols for the safety assessment of Zolpidem-d7 were not available

in the public domain at the time of this writing. Safety assessments for pharmaceutical
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compounds typically involve a battery of standardized in vitro and in vivo toxicology studies as

per regulatory guidelines (e.g., OECD, FDA).

Safe Handling and Storage
Handling:

Handle as a Controlled Substance in accordance with all applicable regulations.[1]

Avoid breathing dust, especially from crushed or broken tablets.[1][2]

Use in a well-ventilated area. Local exhaust ventilation may be necessary for operations that

generate dust.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and flames.[2]

Take precautionary measures against static discharge.[3]

Storage:

Store in a cool, well-ventilated area.[2]

Keep container tightly closed.[2][5]

Protect from light.[2]

Recommended storage is at room temperature, 20°C to 25°C (68°F to 77°F).[2]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00425.pdf?1265922734
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00425.pdf?1265922734
https://www.winthropus.com/docs/zolpidem%20tartrate_winthrop%20feb%202017%20sds.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00425.pdf?1265922734
https://www.winthropus.com/docs/zolpidem%20tartrate_winthrop%20feb%202017%20sds.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00425.pdf?1265922734
https://www.winthropus.com/docs/zolpidem%20tartrate_winthrop%20feb%202017%20sds.pdf
https://www.winthropus.com/docs/zolpidem%20tartrate_winthrop%20feb%202017%20sds.pdf
https://cdn.caymanchem.com/cdn/msds/15792m.pdf
https://www.winthropus.com/docs/zolpidem%20tartrate_winthrop%20feb%202017%20sds.pdf
https://www.winthropus.com/docs/zolpidem%20tartrate_winthrop%20feb%202017%20sds.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1724951.pdf
https://www.winthropus.com/docs/zolpidem%20tartrate_winthrop%20feb%202017%20sds.pdf
https://www.winthropus.com/docs/zolpidem%20tartrate_winthrop%20feb%202017%20sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15074601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommendations

Eye/Face Protection
Wear safety glasses with side shields or

goggles if there is a risk of dust exposure.[1][2]

Skin Protection

Wear suitable protective gloves when handling

the product, especially if tablets are broken or

crushed.[2]

Respiratory Protection

Generally not required under normal handling

conditions with adequate ventilation. If dust is

generated, a NIOSH-approved respirator may

be necessary.[1][2]

First Aid Measures
Exposure Route First Aid Procedure

Ingestion

If swallowed, seek immediate medical attention.

Call a poison control center. Do not induce

vomiting unless directed by a medical

professional.[1][6]

Inhalation

If dust is inhaled, move the person to fresh air.

Seek medical attention if breathing difficulties

occur.[1][7]

Skin Contact

If dust comes into contact with skin, remove

contaminated clothing and wash the affected

area thoroughly with soap and water for at least

15 minutes. Seek medical attention if irritation

develops.[1]

Eye Contact

In case of contact with dust, flush eyes with

plenty of water for at least 15 minutes. Remove

contact lenses if present and easy to do. Seek

medical attention if irritation develops.[1][2]

Accidental Release Measures
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Minimize dust generation.[1]

Wear appropriate personal protective equipment during cleanup.[1]

For spills, vacuum or scoop up the material. Moisten any dust with water before collection.[2]

Place the spilled material in a suitable, labeled container for disposal.[2]

Prevent the product from entering drains, sewers, or waterways.[2]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

foam.[1][6]

Unsuitable Extinguishing Media: A strong water jet may be inefficient.[2]

Hazardous Combustion Products: May emit nitrogen oxides under fire conditions.[1][2]

Firefighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[1]

Disposal Considerations
Dispose of waste in accordance with all applicable federal, state, and local regulations. As a

controlled substance, specific recordkeeping and disposal requirements may apply.[1] It is

recommended that bulk wastes and contaminated materials be double-contained and disposed

of by incineration.[1]

Visualizations
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Caption: General laboratory workflow for handling chemical compounds.
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Control Measures Emergency Procedures

Safety Precautions

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs)

Personal Protective Equipment
(e.g., Gloves, Goggles) Spill Response Fire Response First Aid
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Caption: Hierarchy of safety controls and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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